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Compound of Interest

Compound Name: VU0285683

Cat. No.: B15616146 Get Quote

For laboratory personnel engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe working environment and

minimizing environmental impact. This document provides essential safety information and

detailed disposal procedures for VU0285683, a negative allosteric modulator of the mGlu5

receptor.

VU0285683, with the chemical name 3-fluoro-5-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)benzonitrile,

is classified as a halogenated aromatic amine.[1][2] Due to its chemical structure, it requires

specific handling and disposal protocols as a hazardous waste.

Chemical and Physical Properties
A summary of the key quantitative data for VU0285683 is presented in the table below for easy

reference.

Property Value

CAS Number 327056-22-4

Molecular Formula C14H7FN4O

Formula Weight 266.23 g/mol

Purity >98% (HPLC)

Solubility No data available
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Source: MOLNOVA, PubChem[2][3]

Experimental Protocols for Safe Disposal
The following step-by-step procedures are critical for the safe disposal of VU0285683 and

associated contaminated materials. These protocols are based on established guidelines for

handling halogenated organic compounds and aromatic amines.[4][5][6][7]

Personal Protective Equipment (PPE): Before handling VU0285683, ensure the following PPE

is worn:

Nitrile rubber gloves[8]

Chemical safety goggles

A lab coat

Waste Segregation and Collection:

Designate a Waste Container: Use a clearly labeled, leak-proof container with a secure lid

specifically for halogenated organic waste.[5][7]

Labeling: The container must be marked with "Hazardous Waste," the chemical name

"VU0285683," and the accumulation start date.[4]

Segregation: It is crucial to segregate VU0285683 waste from non-halogenated chemical

waste to prevent dangerous reactions and to facilitate proper disposal.[7][9] Do not mix with

other waste streams such as acids or bases.[4]

Collection of Pure Compound: Unused or expired VU0285683 should be disposed of in its

original container, which should be placed inside a larger, labeled secondary container for

hazardous waste collection.

Collection of Contaminated Materials: Any materials such as pipette tips, gloves, and

weighing paper that come into contact with VU0285683 must be considered contaminated

and disposed of in the designated halogenated waste container.
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Aqueous Solutions: If VU0285683 is in a solution, it should be collected in a designated

liquid waste container for halogenated organic compounds. Do not dispose of it down the

drain.[9]

Storage of Waste:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from direct sunlight and incompatible materials.[10]

Ensure the storage area is a designated satellite accumulation area.

Disposal Procedure:

Once the waste container is full, or if it has been in storage for a prolonged period, arrange

for its collection by a licensed professional waste disposal service or your institution's

Environmental Health and Safety (EHS) department.[8][10]

The primary method for the final disposal of halogenated organic compounds is typically

high-temperature incineration in a specialized hazardous waste facility.[7][11]

Signaling Pathways and Logical Relationships
The following diagram illustrates the decision-making process and workflow for the proper

disposal of VU0285683.
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VU0285683 Disposal Workflow
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Caption: Logical workflow for the safe disposal of VU0285683.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Guidance for
VU0285683]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616146#vu0285683-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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